Cas no 1596698-60-0 (5-(3-Propoxyphenyl)thiazol-2-amine)

• Product Name: 5-(3-Propoxyphenyl)thiazol-2-amine
• CAS No: 1596698-60-0
• MF: C₁₂H₁₄N₂OS
• MW: 234.32
• CID: 5076103
• Update Time: 2026-03-01

5-(3-Propoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Propoxyphenyl)thiazol-2-amine

• Inchi： 1S/C12H14N2OS/c1-2-6-15-10-5-3-4-9(7-10)11-8-14-12(13)16-11/h3-5,7-8H,2,6H2,1H3,(H2,13,14)
• InChI Key： VTBRGZJKSUXWBU-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C2SC(N)=NC=2)=C1)CCC

Additional information on 5-(3-Propoxyphenyl)thiazol-2-amine

5-(3-Propoxyphenyl)thiazol-2-amine: A Comprehensive Overview

5-(3-Propoxyphenyl)thiazol-2-amine (CAS No. 1596698-60-0) is a versatile organic compound that has garnered significant attention in the fields of pharmacology, material science, and chemical synthesis. This compound belongs to the class of thiazole derivatives, which are known for their unique chemical properties and wide-ranging applications. The structure of 5-(3-Propoxyphenyl)thiazol-2-amine consists of a thiazole ring substituted with a propoxyphenyl group at the 5-position and an amino group at the 2-position, making it a valuable molecule for both academic and industrial research.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. For instance, researchers have reported that 5-(3-Propoxyphenyl)thiazol-2-amine exhibits promising anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 5-(3-Propoxyphenyl)thiazol-2-amine has also been explored in the realm of material science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its applicability in these fields.

The synthesis of 5-(3-Propoxyphenyl)thiazol-2-amine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. Notably, green chemistry approaches have been increasingly adopted to minimize environmental impact during the synthesis of this compound.

From an analytical standpoint, 5-(3-propoxyphenyl)thiazolium bromide (a related compound) has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies provide critical insights into the structural integrity and stability of the molecule under various conditions.

Looking ahead, the continued exploration of 5-(3-propoxyphenyl)thiazolium bromide properties is expected to unlock new applications across diverse industries. Collaborative efforts between chemists, biologists, and materials scientists will be instrumental in harnessing the full potential of this compound.